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Compound of Interest

Compound Name:
1-(4-Bromo-3-fluorophenyl)-2-

methylpropan-2-ol

CAS No.: 1818412-23-5

Cat. No.: B2709762

Get Quote

Executive Technical Summary
1-(4-Bromo-3-fluorophenyl)-2-methylpropan-2-ol (CAS: 1818412-23-5) is a specialized

chiral-progenic building block, primarily utilized in the synthesis of androgen receptor

antagonists and next-generation oxazolidinone antibiotics. Its structural core—a halogenated

phenyl ring linked to a tertiary alcohol via a methylene spacer—presents unique analytical

challenges. The tertiary hydroxyl group is prone to acid-catalyzed dehydration, while the 4-

bromo-3-fluoro substitution pattern requires precise spectroscopic differentiation to ensure

regioisomeric purity.

This guide provides a rigorous, self-validating framework for the structural confirmation and

purity assessment of this compound. It moves beyond basic identification, offering a causal

analysis of potential impurities derived from standard synthetic routes (e.g., Grignard addition

to esters) and establishing acceptance criteria for pharmaceutical-grade applications.
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Molecular Identity & Physicochemical Profile[1][2][3]
[4][5][6]
Before initiating wet-lab protocols, the target analyte must be defined by its theoretical

physicochemical constants. These values serve as the baseline for "Pass/Fail" criteria during

raw material release testing.

Table 1: Physicochemical Specifications

Property Specification Analytical Relevance

IUPAC Name
1-(4-Bromo-3-fluorophenyl)-2-

methylpropan-2-ol
Primary Identifier

CAS Number 1818412-23-5 Registry Verification

Molecular Formula

C

H

BrFO

Mass Balance Confirmation

Molecular Weight 247.11 g/mol MS Parent Ion Targeting

Monoisotopic Mass
246.0056 (for

Br)

High-Res MS (HRMS) Exact

Match

LogP (Predicted) ~3.1
HPLC Retention Time

Prediction

Physical State Solid / Low-melting Waxy Solid
Handling & Hygroscopicity

Check

Solubility
Soluble in DMSO, MeOH,

DCM; Low in Water
NMR Solvent Selection

Synthesis-Driven Impurity Profiling
To characterize a compound effectively, one must understand its origin. The most prevalent

synthetic route for this scaffold involves the addition of methylmagnesium bromide (Grignard
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reagent) to methyl 2-(4-bromo-3-fluorophenyl)acetate.

This pathway dictates the specific impurities that analytical methods must detect.

Impurity Logic Diagram
The following diagram illustrates the transformation logic and potential critical quality attributes

(CQAs) derived from the synthesis.

Methyl (4-bromo-3-fluorophenyl)acetate

Intermediate Ketone
(Potential Impurity A)

1st Addition

Des-bromo Analog
(Impurity C)

Mg Exchange
(Side Rxn)

+ MeMgBr (Excess)
TARGET:

1-(4-Bromo-3-fluorophenyl)-
2-methylpropan-2-ol

2nd Addition

Dehydrated Alkene
(Impurity B)

Acid/Heat
(-H2O)

Click to download full resolution via product page

Caption: Synthesis pathway highlighting Critical Quality Attributes (CQAs) and potential

impurities (Ketone, Alkene, Des-bromo).

Critical Impurities to Monitor
Intermediate Ketone: Result of incomplete Grignard addition. Detectable via Carbonyl stretch

in IR (~1715 cm⁻¹) and distinct chemical shift in NMR.

Dehydrated Alkene: Tertiary alcohols eliminate water easily under acidic conditions or high

heat (GC injection ports). This appears as olefinic protons in NMR (5.0–6.5 ppm).

Regioisomers: The 4-bromo-3-fluoro pattern is fixed, but starting material contamination

could introduce 3-bromo-4-fluoro isomers.
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F NMR is the discriminator here.

Spectroscopic Characterization Protocols
This section details the self-validating protocols for structural confirmation.

Nuclear Magnetic Resonance (NMR)
Objective: Confirm carbon skeleton and substitution pattern. Solvent: DMSO-d

(Preferred to prevent OH exchange and observe hydroxyl proton coupling) or CDCl

.

Protocol:

Prepare a 10-15 mg sample in 0.6 mL solvent.

Acquire

H (min 16 scans),

C (min 512 scans), and

F spectra.

Validation Check: The gem-dimethyl group must appear as a singlet. If it is a doublet, the

methylene spacer is missing (incorrect structure).

Table 2: Expected NMR Shifts (in CDCl

)
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Moiety Type
Shift (

ppm)
Multiplicity Integration

Diagnostic
Note

C(CH

)
Alkyl ~1.20 Singlet 6H

Characteristic

of tert-butyl-

like tail.

-OH Hydroxyl ~1.5 - 2.0 Broad Singlet 1H

Shift varies

with

conc/solvent.

Ar-CH

-
Benzylic ~2.70 Singlet 2H

Connects ring

to quaternary

center.

Ar-H (C6) Aromatic ~6.9 - 7.0
Doublet/Multi

plet
1H

Coupled to F

and H5.

Ar-H (C2) Aromatic ~7.0 - 7.1
Doublet of

Doublets
1H

Strong F

coupling.

Ar-H (C5) Aromatic ~7.4 - 7.5
Triplet/Multipl

et
1H

Ortho to

Bromine

(deshielded).

Mass Spectrometry (MS)
Objective: Confirm molecular weight and halogen pattern. Method: ESI+ or APCI+ (Direct

Infusion).

Analysis Logic:

Parent Ion: Look for

(269/271) or

(229/231) due to the labile tertiary alcohol. Tertiary alcohols often do not show strong

peaks.
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Isotopic Pattern: Bromine exists as

Br and

Br in a ~1:1 ratio.

Pass Criteria: Mass spectrum must show a "twin peak" cluster of equal intensity separated

by 2 amu.

Fail Criteria: A single peak implies debromination (Impurity C).

Infrared Spectroscopy (FT-IR)
Objective: Functional group verification. Key Bands:

O-H Stretch: 3300–3450 cm

(Broad).

C-F Stretch: 1100–1250 cm

(Strong).

Absence of Carbonyl: No peak at 1700–1750 cm

(Confirms absence of ketone intermediate).

Chromatographic Purity Assessment (HPLC)
Developing a robust HPLC method is critical for quantifying the "Dehydrated Alkene" impurity,

which may co-elute in generic gradients.

Method Development Guide:

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: Water + 0.1% Formic Acid (Acid keeps phenols/alcohols protonated).

Mobile Phase B: Acetonitrile (ACN).
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Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (Aromatic ring) and 210 nm (Universal).

Self-Validating Step: Inject a sample subjected to "Acid Stress" (dissolve in MeOH + 1 drop

HCl, heat 60°C for 1 hour). This intentionally generates the alkene impurity.

Observation: The main peak (Alcohol) should decrease, and a new, more hydrophobic peak

(Alkene) should appear at a higher retention time (higher %B).

Utility: This confirms the method is "stability-indicating" and can separate the degradation

product from the active.

Analytical Workflow Diagram
The following Graphviz diagram outlines the decision tree for releasing a batch of this material

for research or synthesis.
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Identity Confirmation

Purity Assessment

Crude Sample
1-(4-Br-3-F-Ph)-2-Me-propan-2-ol

1H NMR / 19F NMR
(Check: Gem-dimethyl singlet)

Mass Spec
(Check: 1:1 Br Isotope Pattern)

HPLC-UV (254nm)
(Limit: Alkene < 0.5%)

Structure Confirmed

Compliance Decision

Residual Solvents
(GC-HS)

RELEASE
(Certificate of Analysis)

Purity > 98%
No critical impurities

REJECT
(Reprocess/Recrystallize)

Fail

Click to download full resolution via product page

Caption: Analytical decision matrix for batch release, integrating structural confirmation and

purity limits.

Safety & Handling (MSDS Highlights)
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While specific toxicological data for this exact CAS may be limited, its structural class

(halogenated aryl alcohol) dictates the following precautions:

GHS Classification: Warning. Skin Irrit. 2, Eye Irrit. 2, STOT SE 3.

Handling: Use in a fume hood. Avoid inhalation of dust.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Tertiary alcohols are stable

but can be hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Characterization Guide: 1-(4-Bromo-3-
fluorophenyl)-2-methylpropan-2-ol]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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